Cas no 60813-84-5 (3-Iodo-2,4,5-trimethylthiophene)

• Product Name: 3-Iodo-2,4,5-trimethylthiophene
• CAS No: 60813-84-5
• MF: C₇H₉IS
• MW: 252.1158
• MDL: MFCD00191528
• CID: 953570
• PubChem ID: 87571797
• Update Time: 2024-11-09

3-Iodo-2,4,5-trimethylthiophene Chemical and Physical Properties

Names and Identifiers

• 3-iodo-2,4,5-trimethylthiophene
• 3-Iodo-2,4,5-trimethylthiophene (stabilized with Copper chip)
• 3-iodanyl-2,4,5-trimethyl-thiophene
• 3-iodo-2,4,5-trimethyl-thiophene
• 4-Iod-2,3,5-trimethylthiophen
• 4-iodo-2,3,5-trimethylthiophene
• I0445
• QC-6045
• Iodotrimethylthiophene; 95%
• FCH1321771
• TRA0019594
• OR302193
• AK161496
• AX8010592
• ST24042227
• A832899
• 3-Iodo-2,4,5-trimethylthiophene(stabilizedwithCopperchip)
• 3-Iodo-2,4,5-trimethylthiophene

• MDL： MFCD00191528
• Inchi： 1S/C7H9IS/c1-4-5(2)9-6(3)7(4)8/h1-3H3
• InChI Key： FYPOBSHIONYIKX-UHFFFAOYSA-N
• SMILES： IC1=C(C([H])([H])[H])SC(C([H])([H])[H])=C1C([H])([H])[H]

Computed Properties

• Exact Mass: 251.94700
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 28.2

Experimental Properties

• Color/Form: Odorous liquid
• Density: 1,68 g/cm3
• Boiling Point: 87°C/6mmHg
• Refractive Index: 1.6030-1.6070
• PSA: 28.24000
• LogP: 3.27790

3-Iodo-2,4,5-trimethylthiophene Security Information

• Safety Instruction： S24/25
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides